3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H20N2O3/c1-20(13-14-6-4-3-5-7-14)17-12-18(22)21(19(17)23)15-8-10-16(24-2)11-9-15/h3-11,17H,12-13H2,1-2H3
• InChI Key: TWZGVPCEZMHBEA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione, also known as BMMDP, is a chemical compound that belongs to the class of pyrrolidinophenone derivatives. BMMDP has gained significant attention in the scientific community due to its potential applications in various research fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various research fields. In medicinal chemistry, this compound has been investigated as a potential lead compound for the development of new drugs for the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and depression. In pharmacology, this compound has been used as a tool to study the mechanism of action of various neurotransmitters, including dopamine, serotonin, and norepinephrine. In neuroscience, this compound has been used as a probe to study the structure and function of various brain regions, including the prefrontal cortex, hippocampus, and striatum.

Mechanism of Action

The exact mechanism of action of 3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed that this compound acts as a dopamine and serotonin reuptake inhibitor, leading to an increase in the concentration of these neurotransmitters in the synaptic cleft. This, in turn, leads to an increase in the activation of their respective receptors, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to produce various biochemical and physiological effects in animal models. These effects include an increase in locomotor activity, anxiolytic effects, antidepressant effects, and cognitive enhancement. This compound has also been shown to increase the release of dopamine, serotonin, and norepinephrine in various brain regions, leading to an increase in their respective receptor activation.

Advantages and Limitations for Lab Experiments

3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has several advantages and limitations for lab experiments. One advantage is its high potency, which allows for the use of lower doses in animal models. Additionally, this compound has a relatively long half-life, which allows for the study of its effects over an extended period. However, one limitation of this compound is its potential for abuse, which requires caution when handling and storing the compound.

Future Directions

3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has several potential future directions for research. One direction is the development of new drugs based on the structure of this compound for the treatment of various neurological disorders. Another direction is the study of the effects of this compound on various neurotransmitter systems, including the glutamate and GABA systems. Additionally, the study of the long-term effects of this compound on various physiological and biochemical systems is another potential future direction.

Synthesis Methods

3-[benzyl(methyl)amino]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione can be synthesized using a multi-step process involving the reaction of 4-methoxybenzaldehyde with methylamine, followed by the reaction of the resulting Schiff base with benzyl chloride and pyrrolidine-2,5-dione. The final product is obtained after purification using various chromatographic techniques.